Cas no 887592-35-0 (4-Chloro-6,7-difluoro-2-(trifluoromethyl)quinazoline)

• Product Name: 4-Chloro-6,7-difluoro-2-(trifluoromethyl)quinazoline
• CAS No: 887592-35-0
• MF: C₉H₂ClF₅N₂
• MW: 268.570598125458
• CID: 713695
• PubChem ID: 46738209
• Update Time: 2025-04-19

4-Chloro-6,7-difluoro-2-(trifluoromethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6,7-difluoro-2-(trifluoromethyl)quinazoline
• 4-Chloro-6,7-difluoro-2-(trifluoromethyl)-quinazoline
• 4-CHLORO-6,7-DIFLUORO-2-TRIFLUOROMETHYLQUINAZOLINE
• QUINAZOLINE, 4-CHLORO-6,7-DIFLUORO-2-(TRIFLUOROMETHYL)-
• DTXSID90674254
• 887592-35-0
• DB-332217

• MDL： MFCD06657232
• Inchi： 1S/C9H2ClF5N2/c10-7-3-1-4(11)5(12)2-6(3)16-8(17-7)9(13,14)15/h1-2H
• InChI Key： MSNSPIDDPQQOGC-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=CC2=NC(C(F)(F)F)=N1)F)F

Computed Properties

• Exact Mass: 267.9826666g/mol
• Monoisotopic Mass: 267.9826666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 25.8Ų